molecular formula C15H16BrN3O5 B2603107 5-(1-(4-Bromobenzyl)azetidin-3-yl)-3-methyl-1,2,4-oxadiazole oxalate CAS No. 1428371-79-2

5-(1-(4-Bromobenzyl)azetidin-3-yl)-3-methyl-1,2,4-oxadiazole oxalate

Cat. No. B2603107
CAS RN: 1428371-79-2
M. Wt: 398.213
InChI Key: DDMDRJMUWUSYPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(1-(4-Bromobenzyl)azetidin-3-yl)-3-methyl-1,2,4-oxadiazole oxalate is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promise in a variety of applications, including as a tool for investigating biochemical and physiological processes. In

Scientific Research Applications

Antimicrobial and Antioxidant Activities

Synthesis and Biological Activities

A series of benzimidazole derivatives containing oxadiazole rings were synthesized and evaluated for their α-glucosidase inhibitory, antimicrobial, and antioxidant activities. These compounds, including oxadiazole derivatives, demonstrated significant antimicrobial and antioxidant properties. One of the compounds showed potent activity, surpassing the standard drug acarbose in α-glucosidase inhibition, indicating potential applications in managing diabetes and related disorders through the inhibition of carbohydrate-digesting enzymes (Menteşe, Ülker, & Kahveci, 2015).

Anticancer and Antitubercular Activities

Development of Antitubercular Agents

Novel oxadiazole and thiadiazole derivatives were identified as promising antitubercular agents, exhibiting outstanding in vitro activity against Mycobacterium tuberculosis, including multidrug-resistant strains. These compounds showed highly selective antimycobacterial effects with low toxicity in mammalian cell lines, highlighting their potential in developing new treatments for tuberculosis (Karabanovich et al., 2016).

Antimicrobial Evaluation

Antibacterial Activity

Novel 5-substituted-1,3,4-oxadiazole derivatives were synthesized and tested for their antibacterial activity. These compounds, particularly those incorporating bromobenzyl groups, showed weak to moderate inhibition potential against various bacterial strains, suggesting their potential use in developing new antibacterial agents (Rehman et al., 2018).

Corrosion Inhibition

Corrosion Inhibition Properties

The effectiveness of oxadiazole derivatives as corrosion inhibitors for mild steel in acidic environments was studied. These compounds demonstrated significant inhibition efficiency, attributed to their adsorption onto the metal surface, indicating their potential application in protecting metals from corrosion in industrial settings (Ammal, Prajila, & Joseph, 2018).

properties

IUPAC Name

5-[1-[(4-bromophenyl)methyl]azetidin-3-yl]-3-methyl-1,2,4-oxadiazole;oxalic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H14BrN3O.C2H2O4/c1-9-15-13(18-16-9)11-7-17(8-11)6-10-2-4-12(14)5-3-10;3-1(4)2(5)6/h2-5,11H,6-8H2,1H3;(H,3,4)(H,5,6)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DDMDRJMUWUSYPX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NOC(=N1)C2CN(C2)CC3=CC=C(C=C3)Br.C(=O)(C(=O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16BrN3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

398.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(1-(4-Bromobenzyl)azetidin-3-yl)-3-methyl-1,2,4-oxadiazole oxalate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.